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Compound of Interest

Oxan-4-ylmethyl!
Compound Name:
methanesulfonate

Cat. No.: B1283426

Essential Safety and Handling Guide for Oxan-4-
ylmethyl methanesulfonate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of Oxan-4-ylmethyl methanesulfonate (CAS No. 132291-95-3). Adherence to these
guidelines is essential to ensure personnel safety and mitigate potential laboratory hazards.

Hazard Identification and Immediate Precautions

Oxan-4-ylmethyl methanesulfonate is a hazardous chemical with the following
classifications[1][2]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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Immediate action is required in case of exposure. Always ensure that emergency equipment,
including an eye wash station and safety shower, is readily accessible in the work area.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Oxan-4-ylmethyl
methanesulfonate. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[4]
Gloves should be inspected
before each use and changed
immediately upon contact with
the chemical.[5]

To prevent skin contact, as the
substance is harmful and

causes skin irritation.[1]

Eye and Face Protection

Chemical safety goggles
meeting OSHA or EN 166
standards.[4] A face shield
should be worn over goggles
when there is a risk of

splashing.[5]

To protect against serious eye
irritation from splashes or

aerosols.[1]

Body Protection

Along-sleeved laboratory coat,
buttoned, and made of a non-
polyester or non-acrylic
material.[5][6] Consider a
chemically resistant apron for

larger quantities.

To protect skin from accidental

contact.

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[1][4] If
ventilation is insufficient or if
dust/aerosols are generated, a
NIOSH-approved respirator is
required.[5][7]

To prevent inhalation, which
can be harmful and cause

respiratory irritation.[1]

Footwear

Closed-toe, closed-heel shoes

that cover the entire foot.[5]

To protect feet from spills.

Step-by-Step Handling and a Safe Operational
Workflow
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Risk Assessment: Before beginning work, perform a thorough risk assessment for the
planned experiment.

Fume Hood: Conduct all handling of Oxan-4-yImethyl methanesulfonate inside a certified
chemical fume hood to ensure adequate ventilation.[4]

PPE Donning: Put on all required PPE as specified in the table above.

Weighing and Transfer: When weighing or transferring the substance, do so carefully to
avoid generating dust or aerosols.[1]

Container Sealing: Keep the container tightly sealed when not in use.[1]

Avoid Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong
bases.[8]
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Caption: Workflow for the safe handling of Oxan-4-ylmethyl methanesulfonate.
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Emergency Procedures

Exposure Type First Aid Measures
Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[7][8]

Skin Contact

Immediately remove all contaminated clothing.
[8] Wash the affected area with soap and plenty
of water for at least 15 minutes.[7] Seek

immediate medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, also under the eyelids.
[8][9] Remove contact lenses if present and
easy to do.[7] Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with
water.[7] Never give anything by mouth to an
unconscious person.[7] Call a poison control

center or doctor immediately.[8]

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.[1]

e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

soak up the substance.[7] Avoid generating dust.[1]

o Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.[1]

o Decontamination: Wash the spill area thoroughly with soap and water.[8]

o PPE: Wear appropriate PPE, including respiratory protection, during the entire cleanup

process.[1]
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Storage and Disposal

» Store in a cool, dry, and well-ventilated area.[1]
o Keep containers tightly closed and store locked up.[1]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[8]
o Protect containers from physical damage.[1]
» Dispose of waste in accordance with all local, state, and federal regulations.[1]
e This material and its container must be disposed of as hazardous waste.[1]
e Do not allow the chemical to enter drains or waterways.[1]

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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